7H-Pyrrolo(2,3-d)pyrimidine-5-carboxylic acid, 4-amino-7-beta-D-ribofuranosyl-, methyl ester
7H-Pyrrolo(2,3-d)pyrimidine-5-carboxylic acid, 4-amino-7-beta-D-ribofuranosyl-, methyl ester
Brand Name:
Vulcanchem
CAS No.:
18440-68-1
VCID:
VC0231363
InChI:
InChI=1S/C13H16N4O6/c1-22-13(21)5-2-17(11-7(5)10(14)15-4-16-11)12-9(20)8(19)6(3-18)23-12/h2,4,6,8-9,12,18-20H,3H2,1H3,(H2,14,15,16)/t6-,8-,9-,12+/m1/s1
SMILES:
COC(=O)C1=CN(C2=NC=NC(=C12)N)C3C(C(C(O3)CO)O)O
Molecular Formula:
C13H16N4O6
Molecular Weight:
324.29 g/mol
7H-Pyrrolo(2,3-d)pyrimidine-5-carboxylic acid, 4-amino-7-beta-D-ribofuranosyl-, methyl ester
CAS No.: 18440-68-1
Main Products
VCID: VC0231363
Molecular Formula: C13H16N4O6
Molecular Weight: 324.29 g/mol
CAS No. | 18440-68-1 |
---|---|
Product Name | 7H-Pyrrolo(2,3-d)pyrimidine-5-carboxylic acid, 4-amino-7-beta-D-ribofuranosyl-, methyl ester |
Molecular Formula | C13H16N4O6 |
Molecular Weight | 324.29 g/mol |
IUPAC Name | methyl 4-amino-7-[(2S,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrrolo[2,3-d]pyrimidine-5-carboxylate |
Standard InChI | InChI=1S/C13H16N4O6/c1-22-13(21)5-2-17(11-7(5)10(14)15-4-16-11)12-9(20)8(19)6(3-18)23-12/h2,4,6,8-9,12,18-20H,3H2,1H3,(H2,14,15,16)/t6-,8-,9-,12+/m1/s1 |
Standard InChIKey | CEZTWGUUIVXSPB-PPSWKLDYSA-N |
Isomeric SMILES | COC(=O)C1=CN(C2=NC=NC(=C12)N)[C@@H]3[C@@H]([C@@H]([C@H](O3)CO)O)O |
SMILES | COC(=O)C1=CN(C2=NC=NC(=C12)N)C3C(C(C(O3)CO)O)O |
Canonical SMILES | COC(=O)C1=CN(C2=NC=NC(=C12)N)C3C(C(C(O3)CO)O)O |
Synonyms | 5-(methoxycarbonyl)tubercidin |
PubChem Compound | 159849 |
Last Modified | Nov 11 2021 |
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